2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole

• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)-6-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C14H14N2OS/c1-9-4-5-10(2)16(9)14-15-12-7-6-11(17-3)8-13(12)18-14/h4-8H,1-3H3
• InChI Key: YJVKSPHVZKQVPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=NC3=C(S2)C=C(C=C3)OC)C
• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol

Description

2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole, also known as DMPT, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMPT is a heterocyclic compound that contains both a pyrrole and a benzothiazole ring, making it a versatile molecule for various biological studies.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole is not fully understood, but it is believed to act on the hypothalamus-pituitary-gonadal axis in animals, leading to an increase in feed intake and growth performance. In plants, this compound may act as a signaling molecule that regulates various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animals and plants. In animals, this compound can increase the secretion of growth hormone and prolactin, leading to increased feed intake and growth performance. This compound can also affect the reproductive system in animals, leading to changes in fertility and mating behavior. In plants, this compound can enhance root development, increase chlorophyll content, and improve photosynthesis efficiency.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole in lab experiments is its ability to enhance the growth and yield of crops, making it a potential tool for agricultural research. This compound can also be used as a pheromone in animal studies, allowing for the manipulation of behavior and growth performance. However, one limitation of using this compound is its potential to interact with other compounds in the environment, leading to unintended effects.

Future Directions

There are several potential future directions for research on 2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole. One area of interest is in the development of more efficient synthesis methods for this compound, allowing for greater accessibility and affordability. Another area of interest is in the study of the molecular mechanisms underlying the effects of this compound in animals and plants. Additionally, research on the potential applications of this compound in human health and medicine could be explored.

Synthesis Methods

2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole can be synthesized using a variety of methods, including the reaction of 2,5-dimethylpyrrole with 2-bromo-6-methoxybenzothiazole in the presence of a base. Another method involves the reaction of 2,5-dimethylpyrrole with 2-chloro-6-methoxybenzothiazole in the presence of a palladium catalyst.

Scientific Research Applications

2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methoxy-1,3-benzothiazole has been studied for its potential applications in various fields of scientific research. One area of interest is in the study of animal behavior, as this compound has been shown to act as a pheromone that can increase feed intake and growth performance in certain species. This compound has also been studied for its potential as a plant growth regulator, as it can enhance the growth and yield of crops.